Cas no 1261934-80-8 (3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid)

• Product Name: 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid
• CAS No: 1261934-80-8
• MF: C₁₄H₉ClFNO₃
• MW: 293.677566289902
• MDL: MFCD18322224
• CID: 2764503
• PubChem ID: 53228054
• Update Time: 2025-05-23

3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CARBAMOYL-4-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
• 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, 95%
• 1261934-80-8
• MFCD18322224
• 3'-Carbamoyl-4'-chloro-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90691587
• 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18322224
• Inchi： 1S/C14H9ClFNO3/c15-11-3-1-7(5-10(11)13(17)18)9-6-8(14(19)20)2-4-12(9)16/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： JSKQQOBLHDPITN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 293.0254990Da
• Monoisotopic Mass: 293.0254990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid

Introduction to 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic Acid (CAS No. 1261934-80-8)

3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, identified by its CAS number 1261934-80-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both carbamoyl and fluoro substituents, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The< strong>3-carbamoyl-4-chlorophenyl moiety in the compound's structure is of particular interest due to its ability to interact with biological targets in a manner that can modulate various cellular processes. This region of the molecule is known to exhibit strong binding affinity towards certain enzymes and receptors, which has been leveraged in the design of novel drug candidates. The< strong>fluoro substituent at the para position relative to the carboxylic acid group further enhances the compound's pharmacokinetic profile by improving metabolic stability and lipophilicity, making it an attractive candidate for oral administration.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid has emerged as a promising lead compound in several preclinical studies due to its ability to inhibit key molecular pathways involved in these conditions. For instance, studies have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2) and Janus kinases (JAKs), which are implicated in the pathogenesis of chronic inflammatory diseases.

The< strong>benzoic acid core of this compound is well-documented for its antimicrobial and anti-inflammatory properties. Researchers have capitalized on this by synthesizing derivatives that exhibit enhanced efficacy and selectivity. The introduction of fluorine atoms into aromatic rings is a common strategy in drug design to improve binding affinity and reduce metabolic degradation. The< strong>carbamoyl group adds another layer of functionality, enabling interactions with amine-rich biological targets such as protein kinases and transcription factors.

One of the most compelling aspects of 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid is its versatility as a chemical scaffold. Medicinal chemists have utilized this compound as a starting point for generating libraries of analogs with tailored biological activities. By modifying substituents at different positions on the benzoic acid ring, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. This flexibility has led to several high-throughput screening campaigns aimed at identifying novel drug candidates with improved pharmacological profiles.

The< strong>fluoro-substituted benzoic acids have shown particular promise in oncology research. Fluorine atoms can enhance the binding affinity of small molecules to their protein targets by influencing electronic distributions and steric interactions. Additionally, fluorine labeling techniques allow for non-invasive imaging of tumors using positron emission tomography (PET), providing valuable insights into drug distribution and efficacy during clinical trials. The< strong>carbamoyl-containing derivatives are also being explored for their potential as kinase inhibitors, which are critical targets in many cancer therapies.

In addition to its applications in oncology, 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid has been investigated for its role in managing inflammatory conditions such as rheumatoid arthritis and psoriasis. Preclinical data suggest that this compound can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes. The< strong>benzoic acid moiety's ability to interact with cyclooxygenase enzymes has been particularly studied for its potential to reduce pain and inflammation without the side effects associated with traditional NSAIDs.

The synthesis of 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, have been employed to construct the complex framework of this molecule efficiently. The< strong>CAS number 1261934-80-8 serves as a unique identifier for this compound, facilitating accurate documentation and regulatory compliance in research settings.

Ongoing research efforts are focused on optimizing the synthetic routes for large-scale production while maintaining stringent quality control measures. Collaborative projects between academic institutions and pharmaceutical companies aim to explore new derivatives with enhanced pharmacological properties through structure-activity relationship (SAR) studies. The integration of computational chemistry techniques has accelerated the discovery process by allowing virtual screening of vast chemical libraries before experimental synthesis.

The< strong>benzoic acid derivatives, including 3-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, continue to be a cornerstone of modern drug discovery programs due to their broad spectrum of biological activities and well-characterized mechanisms of action. As our understanding of disease pathways evolves, so too does our ability to design molecules that precisely target these pathways with minimal off-target effects. The< strong>fluoro-and< strong>carbamoyl-containing benzoic acids represent a prime example of how structural modifications can lead to significant improvements in therapeutic efficacy.